Cas no 359014-72-5 (Tris(2-(1H-pyrazol-1-yl)phenyl)iridium)

• Product Name: Tris(2-(1H-pyrazol-1-yl)phenyl)iridium
• CAS No: 359014-72-5
• MF: C₂₇H₂₁IrN₆
• MW: 621.712839841843
• MDL: MFCD12032091
• CID: 1040721
• PubChem ID: 11456338
• Update Time: 2025-04-20

Tris(2-(1H-pyrazol-1-yl)phenyl)iridium Chemical and Physical Properties

Names and Identifiers

• Tris(2-(1H-pyrazol-1-yl)phenyl)iridium
• Ir(ppz)3
• iridium(3+),1-phenylpyrazole
• TRIS(PHENYLPYRAZOLE)IRIDIUM
• AK103609
• ANW-64644
• CTK8C0415
• Ir(1-phenylpyrazolyl-N,C2')2(1-phenylpyrazolyl-C2')
• KB-261215
• AS-63888
• 359014-72-5
• iridium(3+);1-phenylpyrazole
• A874501
• AKOS016006267
• TRIS-(PHENYLPYRAZOLE)IRIDIUM
• tris[2-(1H-pyrazol-1-yl)phenyl]iridium
• MFCD12032091

• MDL： MFCD12032091
• Inchi： 1S/3C9H7N2.Ir/c3*1-2-5-9(6-3-1)11-8-4-7-10-11;/h3*1-5,7-8H;/q3*-1;+3
• InChI Key： QTRRAHGRSMFAKW-UHFFFAOYSA-N
• SMILES： [Ir+3].N1(C=CC=N1)C1C=CC=C[C-]=1.N1(C=CC=N1)C1C=CC=C[C-]=1.N1(C=CC=N1)C1C=CC=C[C-]=1

Computed Properties

• Exact Mass: 622.14600
• Monoisotopic Mass: 622.14569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 803
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• PSA: 53.46000
• LogP: 5.01750